Cas no 937734-80-0 (4-chloro-1-(2-methoxyethyl)-1H-pyrazolo3,4-dpyrimidine)
937734-80-0 structure
Product Name:4-chloro-1-(2-methoxyethyl)-1H-pyrazolo3,4-dpyrimidine
CAS No:937734-80-0
MF:C8H9ClN4O
MW:212.636259794235
CID:5569629
PubChem ID:102273230
Update Time:2023-11-28
4-chloro-1-(2-methoxyethyl)-1H-pyrazolo3,4-dpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Methoxyethyl)-4-chloro-1H-pyrazolo[3,4-d]pyrimidine
- 937734-80-0
- EN300-1645186
- 4-chloro-1-(2-methoxyethyl)-1H-pyrazolo[3,4-d]pyrimidine
- 4-chloro-1-(2-methoxyethyl)-1H-pyrazolo3,4-dpyrimidine
-
- Inchi： 1S/C8H9ClN4O/c1-14-3-2-13-8-6(4-12-13)7(9)10-5-11-8/h4-5H,2-3H2,1H3
- InChI Key： MAWZFMIFYGRWPR-UHFFFAOYSA-N
- SMILES： ClC1=C2C=NN(C2=NC=N1)CCOC
Computed Properties
- Exact Mass: 212.0464886g/mol
- Monoisotopic Mass: 212.0464886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 52.8Ų
4-chloro-1-(2-methoxyethyl)-1H-pyrazolo3,4-dpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1645186-0.05g |
4-chloro-1-(2-methoxyethyl)-1H-pyrazolo[3,4-d]pyrimidine |
937734-80-0 | 0.05g |
$948.0 | 2023-07-10 | ||
| Enamine | EN300-1645186-0.1g |
4-chloro-1-(2-methoxyethyl)-1H-pyrazolo[3,4-d]pyrimidine |
937734-80-0 | 0.1g |
$993.0 | 2023-07-10 | ||
| Enamine | EN300-1645186-0.25g |
4-chloro-1-(2-methoxyethyl)-1H-pyrazolo[3,4-d]pyrimidine |
937734-80-0 | 0.25g |
$1038.0 | 2023-07-10 | ||
| Enamine | EN300-1645186-0.5g |
4-chloro-1-(2-methoxyethyl)-1H-pyrazolo[3,4-d]pyrimidine |
937734-80-0 | 0.5g |
$1084.0 | 2023-07-10 | ||
| Enamine | EN300-1645186-1.0g |
4-chloro-1-(2-methoxyethyl)-1H-pyrazolo[3,4-d]pyrimidine |
937734-80-0 | 1.0g |
$1129.0 | 2023-07-10 | ||
| Enamine | EN300-1645186-2.5g |
4-chloro-1-(2-methoxyethyl)-1H-pyrazolo[3,4-d]pyrimidine |
937734-80-0 | 2.5g |
$2211.0 | 2023-07-10 | ||
| Enamine | EN300-1645186-5.0g |
4-chloro-1-(2-methoxyethyl)-1H-pyrazolo[3,4-d]pyrimidine |
937734-80-0 | 5.0g |
$3273.0 | 2023-07-10 | ||
| Enamine | EN300-1645186-10.0g |
4-chloro-1-(2-methoxyethyl)-1H-pyrazolo[3,4-d]pyrimidine |
937734-80-0 | 10.0g |
$4852.0 | 2023-07-10 | ||
| Enamine | EN300-1645186-50mg |
4-chloro-1-(2-methoxyethyl)-1H-pyrazolo[3,4-d]pyrimidine |
937734-80-0 | 50mg |
$587.0 | 2023-09-22 | ||
| Enamine | EN300-1645186-100mg |
4-chloro-1-(2-methoxyethyl)-1H-pyrazolo[3,4-d]pyrimidine |
937734-80-0 | 100mg |
$615.0 | 2023-09-22 |
4-chloro-1-(2-methoxyethyl)-1H-pyrazolo3,4-dpyrimidine Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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